5-(3-Pyridinylmethyl)-1,3,5-triazinane-2-thione
Overview
Description
5-(3-pyridinylmethyl)-1,3,5-triazinane-2-thione is a member of pyridines.
Scientific Research Applications
Synthesis and Characterization
- A variety of 5-aryl-1-arylaminomethyl-1,3,5-triazinane-2-thiones have been synthesized using aromatic amines, thiourea, and formaldehyde. This demonstrates an efficient method for preparing these compounds (Zhang, Wang, & Zhang, 2012).
Chemical Properties and Reactions
- Pyridine-2(1H)-thione was synthesized and further reacted to yield various derivatives, showing the compound's versatility in chemical reactions (Elneairy, 2010).
- Efficient procedures were developed for the synthesis of 5-alkyl-1,3,5-triazinan-2-ones and 5-alkyl-1,3,5-triazinane-2-thiones, demonstrating the compounds' reactivity and potential in synthetic chemistry (Khairullina, Geniyatova, Ibragimov, & Dzhemilev, 2013).
Application in Drug Synthesis and Biological Studies
- The compound showed potential as an antithyroid drug and its interaction with molecular iodine was studied (Chernov'yants, Burykin, Starikova, & Erofeev, 2011).
- 1,3,5-Trisubstituted 1,3,5-triazinane-2-thiones were synthesized and characterized, highlighting their potential in the creation of novel pharmaceutical compounds (Giumanini et al., 1994).
- A series of 6-imino-1-aryl-4-(arylimino)-1,3,5-triazinane-2-thione derivatives were synthesized and evaluated for their antimicrobial activity, indicating their potential in the development of new antimicrobial agents (Babu, Srinivasu, Saha, & Reddy, 2019).
properties
Product Name |
5-(3-Pyridinylmethyl)-1,3,5-triazinane-2-thione |
|---|---|
Molecular Formula |
C9H12N4S |
Molecular Weight |
208.29 g/mol |
IUPAC Name |
5-(pyridin-3-ylmethyl)-1,3,5-triazinane-2-thione |
InChI |
InChI=1S/C9H12N4S/c14-9-11-6-13(7-12-9)5-8-2-1-3-10-4-8/h1-4H,5-7H2,(H2,11,12,14) |
InChI Key |
ZVEWRJVFPKRKHG-UHFFFAOYSA-N |
Canonical SMILES |
C1NC(=S)NCN1CC2=CN=CC=C2 |
solubility |
31.2 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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